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An In-depth Technical Guide to 2,6-Difluoro-4-methoxy-3-nitrobenzaldehyde

Abstract
This technical guide provides a comprehensive overview of 2,6-Difluoro-4-methoxy-3-
nitrobenzaldehyde, a key chemical intermediate with significant potential in the fields of

medicinal chemistry, agrochemicals, and materials science. The unique substitution pattern of

this aromatic aldehyde, featuring two electron-withdrawing fluorine atoms, an electron-donating

methoxy group, and a strongly electron-withdrawing nitro group, imparts a distinct reactivity

profile, making it a valuable building block for the synthesis of complex molecular architectures.

This document details the compound's core physicochemical properties, proposes a robust

synthetic pathway with a detailed experimental protocol, and discusses its potential

applications, serving as an essential resource for researchers, scientists, and professionals in

drug development.

Core Physicochemical Properties
2,6-Difluoro-4-methoxy-3-nitrobenzaldehyde is a solid at room temperature. Its molecular

structure is characterized by a benzaldehyde core with fluorine atoms at positions 2 and 6, a
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methoxy group at position 4, and a nitro group at position 3. This arrangement of functional

groups creates a unique electronic environment on the aromatic ring, influencing its reactivity in

subsequent chemical transformations.

Molecular Structure Diagram

Figure 1: Molecular Structure of 2,6-Difluoro-4-methoxy-3-nitrobenzaldehyde
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Caption: Molecular Structure of 2,6-Difluoro-4-methoxy-3-nitrobenzaldehyde.

Quantitative Data Summary
The key physicochemical properties of 2,6-Difluoro-4-methoxy-3-nitrobenzaldehyde are

summarized in the table below.

Property Value Source(s)

Molecular Formula C₈H₅F₂NO₄ [1]

Molecular Weight 217.13 g/mol [1]

CAS Number 2489323-57-9 [1]

Appearance Solid

Purity ≥98% [1]

InChI Key Not available

SMILES
O=CC1=CC(=O)=C(OC)C(F)=

C1F
[1]

Storage Sealed in dry, 2-8°C [1]

Synthesis of 2,6-Difluoro-4-methoxy-3-
nitrobenzaldehyde
The synthesis of 2,6-Difluoro-4-methoxy-3-nitrobenzaldehyde can be achieved through the

electrophilic nitration of 2,6-Difluoro-4-methoxybenzaldehyde. The directing effects of the

substituents on the aromatic ring are crucial for the regioselectivity of this reaction.

Proposed Synthetic Pathway: Electrophilic Nitration
The synthetic route involves the nitration of 2,6-difluoro-4-methoxybenzaldehyde using a

nitrating agent, such as a mixture of fuming nitric acid and sulfuric acid.[2] The substituents on

the benzene ring guide the incoming electrophile (the nitronium ion, NO₂⁺). The methoxy group

(-OCH₃) is a strongly activating ortho-, para-director, while the aldehyde group (-CHO) and the
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fluorine atoms (-F) are deactivating groups. The aldehyde group is a meta-director, and the

fluorine atoms are ortho-, para-directors.

In this specific substitution pattern, the position ortho to the methoxy group and meta to the

aldehyde group (position 3) is the most sterically accessible and electronically favorable site for

electrophilic attack. The strong activating effect of the methoxy group at the para position

directs the nitration to one of the ortho positions (3 or 5). Position 3 is favored due to the

combined directing effects and steric considerations.

Synthesis Workflow Diagram

Figure 2: Synthesis Workflow for 2,6-Difluoro-4-methoxy-3-nitrobenzaldehyde
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Caption: Synthesis Workflow for 2,6-Difluoro-4-methoxy-3-nitrobenzaldehyde.

Detailed Experimental Protocol
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This protocol is a representative procedure for the nitration of an activated aromatic aldehyde.

[2][3]

Materials:

2,6-Difluoro-4-methoxybenzaldehyde

Fuming nitric acid (90%)

Concentrated sulfuric acid (98%)

Crushed ice

Dichloromethane (or Ethyl Acetate)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (or sodium sulfate)

Silica gel for column chromatography

Hexane and Ethyl Acetate (for chromatography)

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a thermometer, add concentrated sulfuric acid. Cool the flask to 0-5°C

in an ice-salt bath.

Preparation of Nitrating Mixture: Slowly add fuming nitric acid to the cold sulfuric acid with

constant stirring, ensuring the temperature does not exceed 10°C.

Addition of Starting Material: Dissolve 2,6-Difluoro-4-methoxybenzaldehyde in a minimal

amount of concentrated sulfuric acid and cool the solution. Add this solution dropwise to the

nitrating mixture, maintaining the reaction temperature between 0-5°C.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://prepchem.com/3-4-difluoro-6-nitrobenzaldehyde/
https://pdf.benchchem.com/1298/Application_of_4_Methoxy_3_nitrobenzaldehyde_in_Materials_Science_Research.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8137173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: After the addition is complete, allow the reaction mixture to stir at 0-5°C for 1-2

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Workup: Carefully pour the reaction mixture onto a large beaker of crushed ice with vigorous

stirring. A precipitate of the crude product should form.

Extraction: Extract the product from the aqueous mixture with dichloromethane or ethyl

acetate (3 x volumes).

Washing: Combine the organic extracts and wash sequentially with cold water, saturated

sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography using a gradient of

ethyl acetate in hexane as the eluent to yield pure 2,6-Difluoro-4-methoxy-3-
nitrobenzaldehyde.

Causality and Self-Validation:

Low-Temperature Control: The nitration of activated aromatic rings can be highly exothermic.

Maintaining a low temperature (0-5°C) is critical to prevent over-nitration and the formation of

by-products.[3]

Order of Addition: Adding the substrate to the nitrating mixture ensures that the nitronium ion

is always in excess, driving the reaction to completion while maintaining control over the

reaction rate.

Aqueous Workup: Quenching the reaction with ice water stops the reaction and precipitates

the organic product, which has low solubility in water.

Bicarbonate Wash: This step is essential to remove residual acids, which could interfere with

subsequent reactions or degrade the product upon storage.

Chromatographic Purification: This is a standard and reliable method to separate the desired

product from any unreacted starting material or isomeric by-products, ensuring high purity of

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b8137173/docs?utm_src=pdf-body#2-6-difluoro-4-methoxy-3-nitrobenzaldehyde-structure
https://www.benchchem.com/product/b8137173/docs?utm_src=pdf-body#2-6-difluoro-4-methoxy-3-nitrobenzaldehyde-structure
https://pdf.benchchem.com/1298/Application_of_4_Methoxy_3_nitrobenzaldehyde_in_Materials_Science_Research.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8137173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the final compound.

Potential Applications in Research and
Development
The unique combination of functional groups in 2,6-Difluoro-4-methoxy-3-nitrobenzaldehyde
makes it a promising intermediate for the synthesis of a variety of target molecules in different

fields.

Pharmaceutical and Agrochemical Synthesis
Aromatic nitro compounds are important precursors for the synthesis of anilines via reduction.

[4] The corresponding 3-amino-2,6-difluoro-4-methoxybenzaldehyde could serve as a valuable

scaffold for the development of novel bioactive molecules. The presence of fluorine atoms can

enhance metabolic stability, binding affinity, and lipophilicity of drug candidates.[5] This makes

the title compound a potential starting material for the synthesis of new pharmaceuticals and

agrochemicals.[6]

Materials Science
Aromatic aldehydes are used in the synthesis of Schiff bases and other condensation products

with applications in materials science.[3] The Schiff bases derived from this compound could

exhibit interesting photophysical properties, such as fluorescence, making them candidates for

use in sensors, imaging agents, and organic light-emitting diodes (OLEDs).[3]

Application Logic Diagram
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Figure 3: Potential Application Pathways
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Caption: Potential Application Pathways for 2,6-Difluoro-4-methoxy-3-nitrobenzaldehyde.

Safety and Handling
While specific safety data for 2,6-Difluoro-4-methoxy-3-nitrobenzaldehyde is limited, related

compounds such as 2,6-Difluoro-4-nitrobenzaldehyde have established GHS classifications.[7]

It is prudent to handle this compound with similar precautions.

Hazard Statements: Harmful if swallowed (H302), Causes skin irritation (H315), Causes

serious eye irritation (H319), May cause respiratory irritation (H335).[7]

Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray (P261). Wash

skin thoroughly after handling (P264). Wear protective gloves/protective clothing/eye

protection/face protection (P280). IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing

(P305+P351+P338).[7]
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All work with this compound and the described synthesis should be performed in a well-

ventilated fume hood, with appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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